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Compound of Interest

Compound Name: Methyl isonicotinate

Cat. No.: B141154 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl isonicotinate, including detailed operational and disposal

plans to ensure a safe laboratory environment.

Chemical Identifier:

Name: Methyl isonicotinate

Synonyms: Methyl 4-pyridinecarboxylate, Isonicotinic acid methyl ester[1][2]

CAS Number: 2459-09-8[1][2]

Hazard Identification and Classification
Methyl isonicotinate is classified as a hazardous substance with the following primary

concerns:

Flammability: Combustible liquid[1][2][3][4]

Health Hazards:

Causes skin irritation[1][4]

Causes serious eye irritation[1][4]
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May cause respiratory irritation[1][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure. The following

equipment is mandatory when handling Methyl isonicotinate:

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166)

or NIOSH-approved safety

goggles. A face shield may be

necessary for splash-prone

procedures.[1][5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, inspect

before use). A lab coat or

chemical-resistant apron must

be worn.[1][5]

Prevents skin contact, which

can lead to irritation.

Contaminated clothing should

be removed and washed

before reuse.[5]

Respiratory Protection

To be used if ventilation is

inadequate. A NIOSH/MSHA-

approved respirator is

recommended. For high

concentrations, a self-

contained breathing apparatus

may be necessary.[5]

Protects against the inhalation

of vapors which may cause

respiratory irritation.[5]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/methyl-isonicotinate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23263~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:20:58~~Methyl%20isonicotinate~~
https://www.sigmaaldrich.com/GB/en/sds/aldrich/m52950?userType=undefined
https://www.benchchem.com/product/b141154?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-isonicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.chemicalbook.com/msds/methyl-isonicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_Nicotinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Melting Point 8.5 °C / 47.3 °F[2]

Boiling Point 207 - 209 °C / 404.6 - 408.2 °F @ 760 mmHg[2]

Flash Point 82 °C / 179.6 °F[2]

Specific Gravity 1.161[2]

Vapor Density 4.73[2]

Experimental Workflow: Safe Handling Protocol
This step-by-step guide ensures the safe handling of Methyl isonicotinate from reception to

disposal.

Preparation Handling Post-Handling & Disposal

Don Appropriate PPE Work in Fume Hood Locate Emergency Equipment Dispense Carefully Avoid Inhalation & Contact Keep Container Sealed Wash Hands Thoroughly Decontaminate Work Area Dispose of Waste Properly

Click to download full resolution via product page

Figure 1: A logical workflow for the safe handling of Methyl isonicotinate.

1. Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are easily accessible.[5]

Inspect all PPE for integrity before use.[5]

2. Handling the Chemical:

Avoid direct contact with skin and eyes.[1]
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Avoid inhaling any vapors or mists.[1]

Keep the container tightly closed when not in use.[1][3]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Emergency and Disposal Plans
Spill Response:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[1][3]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.[1]

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable, closed container for disposal.[1][3]

Do not let the product enter drains.[1][4]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][2][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[1][2][3]

In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][2][3]
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.[1][2][3]

Disposal Plan:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Contaminated packaging should be disposed of as unused product.[1]

Waste material must be disposed of in accordance with national and local regulations.[4][6]

Do not dispose of it with other waste, and do not empty it into drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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